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Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343

{ Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethylbut-3-enal

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2,3-Dimethylbut-3-enal. The information is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis. Data has been

aggregated from various computational and, where available, experimental sources.

Chemical Identity

2,3-Dimethylbut-3-enal is an organic compound classified as an unsaturated aldehyde. Its

structure consists of a four-carbon butenal chain with methyl groups substituted at positions 2

and 3, and a terminal double bond at position 3.

Identifier

Value

IUPAC Name

2,3-dimethylbut-3-enal[1]

Molecular Formula

C6H100[1][2]

CAS Number 80719-79-5[1][2]

PubChem CID 13311902[1]

e InChI=1S/C6H100/c1-5(2)6(3)4-7/h4,6H,1H2,2-
3H3[1]

SMILES CC(C=0)C(=C)C[1]
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Computed Physical Properties

Detailed experimental data for 2,3-Dimethylbut-3-enal is limited in publicly available literature.
The following table summarizes its computed physical properties, which are programmatically
determined based on its chemical structure.

Property Value

Molecular Weight 98.14 g/mol [1][2]
Monoisotopic Mass 98.073164938 Da[1]
XLogP3 1.7[1]

Topological Polar Surface Area 17.1 A7[1]

Hydrogen Bond Donor Count 0[2]

Hydrogen Bond Acceptor Count 12]

Rotatable Bond Count 2[2]

Complexity 84.2[1]

Spectroscopic Data

Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2,3-Dimethylbut-
3-enal is not readily available in the searched databases. Researchers seeking to characterize
this compound would need to perform these analyses. For reference, the isomeric compound,

2,3-dimethylbut-2-enal, has reported 13C NMR and IR spectra.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analytical procedures for 2,3-
Dimethylbut-3-enal are not extensively documented in the available literature. General
synthetic methods for similar aldehydes, such as the oxidation of the corresponding primary
alcohol (2,3-dimethylbut-3-en-1-ol), could potentially be adapted.

Chemical Relationships
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The chemical reactivity and stability of 2,3-Dimethylbut-3-enal are influenced by the position
of its carbon-carbon double bond relative to the aldehyde functional group. The following
diagram illustrates the relationship between 2,3-Dimethylbut-3-enal and its more stable,
conjugated isomer, 2,3-dimethylbut-2-enal.

Isomeric Relationship of 2,3-Dimethylbut-3-enal

2,3-Dimethylbut-3-enal
(Less Stable Isomer)

Isomerization
Acid or Base Catalyzed)

2,3-Dimethylbut-2-enal
(More Stable Isomer)

Click to download full resolution via product page

Caption: Isomerization of 2,3-Dimethylbut-3-enal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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